4-{(E)-[(4-Butylphenyl)methylidene]amino}benzonitrile

• CAS No.: 49763-59-9
• Molecular Formula: C18H18N2
• Molecular Weight: 262.3 g/mol
• IUPAC Name: 4-[(4-butylphenyl)methylideneamino]benzonitrile
• InChI: InChI=1S/C18H18N2/c1-2-3-4-15-5-7-17(8-6-15)14-20-18-11-9-16(13-19)10-12-18/h5-12,14H,2-4H2,1H3
• InChI Key: GYTQATZRVCZAKR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C=NC2=CC=C(C=C2)C#N

Description

4-{(E)-[(4-Butylphenyl)methylidene]amino}benzonitrile is a useful research compound. Its molecular formula is C18H18N2 and its molecular weight is 262.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 11.8 g. of p-aminobenzonitrile and 16.2 g. of p-n-butylbenzaldehyde in 200 ml. of benzene is treated with 300 mg. of p-toluenesulfonic acid and reacted as described in Example 1. After the addition of 3 g. of solid potassium carbonate, the mixture is filtered and evaporated, whereby there are obtained 27.0 g. of a yellow oil which crystallizes with cooling. Purification is carried out by several recrystallizations from isopropanol as described in Example 1. The p-[(p-n-butylbenzyliden)amino]benzonitrile which is obtained has a melting point of 38.1°-38.7° C. and a clearing point of 62.6° C. UV (ethanol): ε280 = 24900 (shoulder at 314 nm). The nuclear magnetic resonance, mass spectrum, infrared and microanalysis data confirm the structure.